![molecular formula C10H8F4O3 B6081137 methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate](/img/structure/B6081137.png)
methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate
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Overview
Description
Methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate, also known as TFMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a fluorinated derivative of methyl phenylpropanoate and is known for its unique properties that make it suitable for use in several research applications.
Mechanism of Action
The mechanism of action of methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate is not fully understood, but it is believed to act as an inhibitor of certain enzymes by binding to their active sites. This compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of certain enzymes, the modulation of neurotransmitter levels in the brain, and the induction of apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate is its unique chemical structure, which makes it suitable for use in various research applications. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, this compound has some limitations, including its potential toxicity and the lack of information regarding its long-term effects.
Future Directions
There are several future directions for research involving methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate, including the development of new drugs that incorporate this compound as a building block, the study of its potential applications in materials science, and the investigation of its environmental impact. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.
Synthesis Methods
Methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate can be synthesized using various methods, including the reaction of 2,3,5,6-tetrafluorophenol with methyl 2-bromo-2-methylpropanoate. The reaction is typically carried out in the presence of a palladium catalyst, and the resulting product is purified using column chromatography.
Scientific Research Applications
Methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has shown promising results as an inhibitor of certain enzymes that are involved in the development of cancer and other diseases. This compound has also been studied for its potential use as a building block in the synthesis of new drugs.
properties
IUPAC Name |
methyl 2-(2,3,5,6-tetrafluorophenoxy)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O3/c1-4(10(15)16-2)17-9-7(13)5(11)3-6(12)8(9)14/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSURVADZPMQOEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=C(C(=CC(=C1F)F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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